Cas no 1134322-93-2 (1-1-(4-Fluorophenyl)methyl-1H-benzimidazol-2-yl-N-methyl-4-piperidinamine Dihydrochloride)

• Product Name: 1-1-(4-Fluorophenyl)methyl-1H-benzimidazol-2-yl-N-methyl-4-piperidinamine Dihydrochloride
• CAS No: 1134322-93-2
• MF: C₂₀H₂₅Cl₂FN₄
• MW: 411.343705892563
• CID: 1076084
• PubChem ID: 24720879
• Update Time: 2025-05-23

1-1-(4-Fluorophenyl)methyl-1H-benzimidazol-2-yl-N-methyl-4-piperidinamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[1-[(4-Fluorophenyl)methyl]-1H-benzimidazol-2-yl]-N-methyl-4-piperidinamine dihydrochloride
• C20H25Cl2FN4
• 1-[1-[(4-fluorophenyl)methyl]benzimidazol-2-yl]-N-methylpiperidin-4-amine;dihydrochloride
• 1-[1-[(4-Fluorophenyl)methyl]-1H-benzimidazol-2-yl]-N-methyl-4-piperidinaminedihydrochloride
• 1134322-93-2
• 1-[1-[(4-Fluorophenyl)methyl]-1H-benzimidazol-2-yl]-4-methylaminopiperidine dihydrochloride
• 1-1-(4-Fluorophenyl)methyl-1H-benzimidazol-2-yl-N-methyl-4-piperidinamine Dihydrochloride

• MDL： MFCD03844681
• Inchi： 1S/C20H23FN4.2ClH/c1-22-17-10-12-24(13-11-17)20-23-18-4-2-3-5-19(18)25(20)14-15-6-8-16(21)9-7-15;;/h2-9,17,22H,10-14H2,1H3;2*1H
• InChI Key： ZIGFBTWAPHHQRA-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=CC(=CC=1)CN1C2C=CC=CC=2N=C1N1CCC(CC1)NC

Computed Properties

• Exact Mass: 410.14400
• Monoisotopic Mass: 410.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1A^2

Experimental Properties

• PSA: 33.09000
• LogP: 5.47180

1-1-(4-Fluorophenyl)methyl-1H-benzimidazol-2-yl-N-methyl-4-piperidinamine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-1-(4-Fluorophenyl)methyl-1H-benzimidazol-2-yl-N-methyl-4-piperidinamine Dihydrochloride

1-1-(4-Fluorophenyl)methyl-1H-benzimidazol-2-yl-N-methyl-4-piperidinamine Dihydrochloride

The compound 1134322-93-2, also known as 1-1-(4-Fluorophenyl)methyl-1H-benzimidazol-2-yl-N-methyl-4-piperidinamine Dihydrochloride, is a highly specialized chemical entity with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

Benzimidazole derivatives have long been recognized for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial effects. The presence of the benzimidazole ring in this compound contributes to its stability and bioavailability, which are critical factors in drug design. The 4-fluorophenyl group attached to the benzimidazole moiety further enhances its selectivity and potency, making it a valuable candidate for targeted therapies.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various biological targets. For instance, molecular docking studies have revealed its potential to interact with key enzymes involved in neurodegenerative diseases, such as beta-secretase and gamma-secretase. These findings suggest that the compound could play a pivotal role in the development of novel treatments for Alzheimer's disease and other related conditions.

The dihydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability. This makes it easier to formulate into various drug delivery systems, including tablets, capsules, and injectables. Moreover, the presence of the N-methyl group on the piperidine ring contributes to its lipophilicity, which is essential for crossing biological membranes and reaching target sites effectively.

Preclinical studies have demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines. Its ability to induce apoptosis in malignant cells without significantly affecting normal cells highlights its potential as a selective anticancer agent. Additionally, recent research has explored its role in modulating cellular signaling pathways, such as the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer.

The synthesis of 1134322-93-2 involves a multi-step process that combines advanced organic chemistry techniques. The use of microwave-assisted synthesis has been reported to improve the yield and purity of the final product. This approach not only streamlines the manufacturing process but also reduces the environmental footprint associated with traditional synthetic methods.

In terms of pharmacokinetics, this compound has shown favorable absorption profiles in animal models. Its ability to evade efflux pumps and metabolizing enzymes suggests that it may have a longer half-life and reduced toxicity compared to other similar compounds. These characteristics make it an attractive candidate for chronic disease management.

Despite its promising attributes, further research is needed to fully elucidate its mechanism of action and safety profile. Ongoing clinical trials are evaluating its efficacy in treating solid tumors and neurodegenerative disorders. Early results have been encouraging, with no major adverse effects reported at therapeutic doses.

In conclusion, 1134322-93-2 represents a significant advancement in medicinal chemistry. Its unique structure, coupled with cutting-edge research findings, positions it as a leading candidate for addressing unmet medical needs. As research continues to unfold, this compound holds immense potential for revolutionizing treatment paradigms across multiple therapeutic areas.